Cas no 157071-49-3 (1H-Pyrrole-1-aceticacid, 1-methylethyl ester)

1H-Pyrrole-1-aceticacid, 1-methylethyl ester structure
157071-49-3 structure
Product Name:1H-Pyrrole-1-aceticacid, 1-methylethyl ester
CAS No:157071-49-3
MF:C9H13NO2
MW:167.205022573471
CID:107680
Update Time:2022-07-26

1H-Pyrrole-1-aceticacid, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-aceticacid, 1-methylethyl ester
    • 1H-Pyrrole-1-aceticacid,1-methylethylester(9CI)
    • 1H-Pyrrole-1-acetic acid, 1-methylethyl ester
    • Inchi: 1S/C9H13NO2/c1-8(2)12-9(11)7-10-5-3-4-6-10/h3-6,8H,7H2,1-2H3
    • InChI Key: XALJVOQNKFTSDJ-UHFFFAOYSA-N
    • SMILES: N1(CC(OC(C)C)=O)C=CC=C1

Computed Properties

  • Exact Mass: 167.095
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31.2A^2
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